Cas no 1426290-85-8 (N-(2,5-Dimethoxyphenyl)guanidine methanesulfonate)

• Product Name: N-(2,5-Dimethoxyphenyl)guanidine methanesulfonate
• CAS No: 1426290-85-8
• MF: C₁₀H₁₇N₃O₅S
• MW: 291.32408118248
• MDL: MFCD16661107
• CID: 5049406
• PubChem ID: 72716226
• Update Time: 2025-06-12

N-(2,5-Dimethoxyphenyl)guanidine methanesulfonate Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethoxyphenyl)guanidine methanesulfonate
• 2-(2,5-dimethoxyphenyl)guanidine;methanesulfonic acid
• N-(2,5-Dimethoxyphenyl)guanidine methanesulfonate

• MDL： MFCD16661107
• Inchi： 1S/C9H13N3O2.CH4O3S/c1-13-6-3-4-8(14-2)7(5-6)12-9(10)11;1-5(2,3)4/h3-5H,1-2H3,(H4,10,11,12);1H3,(H,2,3,4)
• InChI Key： ZPYXSCRHPPOGBK-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)O.O(C)C1C=CC(=CC=1/N=C(\N)/N)OC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 297
• Topological Polar Surface Area: 146

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(2,5-Dimethoxyphenyl)guanidine methanesulfonate

Research Brief on N-(2,5-Dimethoxyphenyl)guanidine methanesulfonate (CAS: 1426290-85-8)

N-(2,5-Dimethoxyphenyl)guanidine methanesulfonate (CAS: 1426290-85-8) is a chemically synthesized compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its guanidine moiety and methanesulfonate salt form, has shown promising potential in various therapeutic applications. Recent studies have focused on its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

The structural features of N-(2,5-Dimethoxyphenyl)guanidine methanesulfonate make it particularly interesting for researchers. The presence of two methoxy groups at the 2- and 5-positions of the phenyl ring, combined with the guanidine functional group, contributes to its unique electronic and steric properties. These characteristics influence its binding affinity to biological targets and its pharmacokinetic profile. Recent computational studies have modeled these interactions, providing insights into potential therapeutic applications.

In recent pharmacological investigations, N-(2,5-Dimethoxyphenyl)guanidine methanesulfonate has demonstrated significant activity in modulating specific neurotransmitter systems. A 2023 study published in the Journal of Medicinal Chemistry revealed its potent interaction with serotonin receptors, particularly the 5-HT2A subtype. This finding suggests potential applications in neurological disorders, though further in vivo studies are needed to validate these effects and determine the compound's safety profile.

The synthesis and characterization of N-(2,5-Dimethoxyphenyl)guanidine methanesulfonate have been refined in recent years, with several research groups reporting improved yields and purity levels. A notable advancement came from a team at MIT, who developed a novel catalytic method for its production, reducing byproducts and improving scalability. These process improvements are crucial for enabling larger-scale pharmacological studies and potential clinical applications.

Current research directions for this compound include exploring its potential as an antimicrobial agent. Preliminary studies indicate that N-(2,5-Dimethoxhenyl)guanidine methanesulfonate exhibits activity against certain Gram-positive bacterial strains, possibly through disruption of cell membrane integrity. However, researchers caution that these findings are still in early stages, and comprehensive studies are required to assess its spectrum of activity and resistance potential.

From a drug development perspective, the physicochemical properties of N-(2,5-Dimethoxyphenyl)guanidine methanesulfonate present both opportunities and challenges. Its moderate solubility in aqueous solutions and good stability under physiological conditions are favorable characteristics. However, researchers are investigating strategies to improve its blood-brain barrier penetration, which could enhance its potential for central nervous system applications.

The future research agenda for N-(2,5-Dimethoxyphenyl)guanidine methanesulfonate includes detailed toxicological assessments, structure-activity relationship studies, and formulation optimization. Several pharmaceutical companies have expressed interest in this compound, with patent applications filed for specific derivatives and therapeutic uses. As the scientific community continues to explore its potential, this compound represents an interesting case study in the translation of chemical biology discoveries into potential therapeutic agents.